Cas no 136535-21-2 (2-(chloromethyl)-1,3-benzoxazol-6-ol)

• Product Name: 2-(chloromethyl)-1,3-benzoxazol-6-ol
• CAS No: 136535-21-2
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4593596
• PubChem ID: 19766032
• Update Time: 2025-11-04

2-(chloromethyl)-1,3-benzoxazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1,3-benzoxazol-6-ol

• Inchi： 1S/C8H6ClNO2/c9-4-8-10-6-2-1-5(11)3-7(6)12-8/h1-3,11H,4H2
• InChI Key： GTNJJDZGFZHAGW-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2N=C1CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(chloromethyl)-1,3-benzoxazol-6-ol

Comprehensive Overview of 2-(chloromethyl)-1,3-benzoxazol-6-ol (CAS No. 136535-21-2)

2-(chloromethyl)-1,3-benzoxazol-6-ol (CAS No. 136535-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzoxazole core and chloromethyl functional group, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

The structural features of 2-(chloromethyl)-1,3-benzoxazol-6-ol contribute to its reactivity and versatility. The presence of a hydroxyl group at the 6-position and a chloromethyl substituent at the 2-position allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. This adaptability aligns with current trends in precision medicine and green chemistry, where efficient and sustainable synthetic routes are prioritized.

In recent years, the demand for heterocyclic compounds like 2-(chloromethyl)-1,3-benzoxazol-6-ol has surged due to their applications in catalysis and material science. For instance, its derivatives are being investigated for use in organic light-emitting diodes (OLEDs) and photovoltaic cells, addressing the growing need for renewable energy solutions. These applications resonate with global discussions on climate change mitigation and sustainable technology.

From a synthetic perspective, 2-(chloromethyl)-1,3-benzoxazol-6-ol serves as a key intermediate in the preparation of more complex molecules. Its benzoxazole scaffold is a common motif in medicinal chemistry, often associated with compounds exhibiting antioxidant and neuroprotective properties. This has led to its inclusion in studies targeting neurodegenerative diseases, a hot topic in biomedical research.

Safety and handling of 2-(chloromethyl)-1,3-benzoxazol-6-ol are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This aligns with the broader industry focus on laboratory safety protocols and responsible chemical management, which are frequently searched topics among professionals.

In conclusion, 2-(chloromethyl)-1,3-benzoxazol-6-ol (CAS No. 136535-21-2) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.